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Compound of Interest

Compound Name: Kigamicin C

Cat. No.: B016708

Executive Summary

Kigamicin C (CAS: 680571-51-1) is a complex polycyclic ether antibiotic isolated from the
actinomycete Amycolatopsis sp.[1][2] (specifically strains ML630-mF1 and A. regifaucium).[2] It
represents a paradigm shift in oncology therapeutics due to its potent "anti-austerity” activity.
Unlike conventional chemotherapeutics that target rapidly dividing cells, Kigamicin C
selectively eradicates pancreatic cancer cells (e.g., PANC-1) under nutrient-deprived
conditions, a hallmark of the hypovascular tumor microenvironment.[2]

This guide provides a rigorous analysis of Kigamicin C’'s chemical architecture,
physicochemical properties, and its mechanistic blockade of the Akt signaling pathway.

Chemical Architecture and Structural Elucidation[1]

Kigamicin C belongs to the kigamicin family (A—E), distinguished by a bulky, fused octacyclic
aglycone core linked to specific deoxysugar moieties.[3]

The Aglycone Scaffold (Kigamicinone)

The core structure is a highly oxygenated, fused octacyclic ring system containing a
tetrahydroxanthone chromophore. This scaffold is structurally unique, featuring:
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e Fused Ring System: A dense arrangement of seven six-membered rings and one oxazolidine
ring.[2]

o Chromophore: The xanthone-like motif contributes to its UV/Vis absorption properties and
potential intercalation or binding capabilities.[2]

e Functional Groups: Multiple hydroxyl groups and a bridging hemiketal network that rigidifies
the structure.

Glycosylation Pattern

Kigamicin C is a glycoside. Its bioactivity is modulated by the specific carbohydrate chain
attached to the aglycone.

e Sugar Moieties: The aglycone is glycosylated with deoxysugars, specifically identified in the
kigamicin family as amicetose and oleandrose.[3]

o Linkage: The sugars are attached via acid-labile glycosidic bonds, which are critical for
solubility and cellular uptake.[2]

Stereochemical Complexity

The molecule possesses multiple chiral centers, particularly at the ring junctions and glycosidic
linkages.

e Formula:
e Molecular Weight: 809.8 g/mol [2]

Physicochemical Properties[1][2][3][4]

The following data characterizes the purified Kigamicin C compound.
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Property

Specification

Notes

CAS Registry Number

680571-51-1

IUPAC Name

2,6,9,30-tetrahydroxy-8-[5-(5-
hydroxy-4-methoxy-6-
methyloxan-2-yl)oxy-6-
methyloxan-2-ylloxy-23-
methyl-11,14,16,24-tetraoxa-
27-
azaoctacyclo[...]dotriaconta...

[11(21(4]

Highly complex polycyclic

nomenclature.

Molecular Formula

Molecular Weight 809.8 g/mol
Typically yellow/orange due to
Appearance Solid (Powder) ypiealy'y J
the xanthone core.[1][2]
N DMSO, Methanol, Ethanol, )
Solubility Poorly soluble in water.[1]
DMF
Purity 85% (HPLC) Standard research grade.
- Stable at -20°C for Protect from light and
Stability _
4 years moisture.[1][2]
Characteristic of the
UV/Vis Absorption tetrahydroxanthone

typically in UV/blue region

chromophore.[1]

Mechanism of Action: The Anti-Austerity Strategy

Kigamicin C is a lead compound for "anti-austerity" therapy. Solid tumors, particularly

pancreatic carcinoma, often outgrow their blood supply, creating regions of hypoxia and

nutrient deprivation. Tumor cells survive this "austerity” by activating survival pathways,

primarily PI3K/AKkt.
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Mechanistic Pathway[2][6]

¢ Nutrient Deprivation: Cancer cells in the tumor core are starved of glucose and amino acids.

« Survival Signaling: This stress triggers the hyper-activation (phosphorylation) of Akt (Protein
Kinase B) to prevent apoptosis.[2]

« Kigamicin C Blockade: Kigamicin C inhibits this stress-induced phosphorylation of Akt.[2]

e Result: The cancer cells lose their tolerance to starvation and undergo necrosis/apoptosis.
Importantly, Kigamicin C shows minimal toxicity to cells in nutrient-rich conditions (normal
tissue).[2]
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Caption: Kigamicin C selectively disrupts the survival mechanism of cancer cells by blocking
the phosphorylation of Akt specifically under nutrient-deprived conditions.[2]

Experimental Protocols
Isolation and Purification Workflow

The following protocol outlines the extraction of Kigamicin C from Amycolatopsis sp.
fermentation broth. This process relies on the compound's lipophilicity for solvent extraction.

Reagents:
o Acetone[1][2]
o Ethyl Acetate (EtOAC)[1][2]

e Chloroform (

JZ]

¢ Methanol (MeOH)[1][2]
 Silica Gel[1][2]
Protocol:

e Fermentation: Cultivate Amycolatopsis sp. (strain ML630-mF1) in production medium for 4
days at 27°C.[1][2]

o Extraction: Centrifuge broth to separate mycelium from supernatant.
o Mycelium:[1] Extract with Acetone.
o Supernatant: Extract with EtOAc.
o Combine extracts and concentrate in vacuo to yield crude oil.

e Primary Purification (Silica Gel):
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o Load crude extract onto a Silica Gel 60 column.
o Elute with a gradient of
(100:0
90:10).
o Collect active fractions (monitored by bioassay against PANC-1 or UV absorbance).[1][2]

e Secondary Purification (HPLC):

[¢]

Column: C18 Reverse Phase (e.g., ODS).

[e]

Mobile Phase: Acetonitrile/Water gradient.

Detection: UV at 254 nm or 365 nm.

[e]

o

Isolate the peak corresponding to Kigamicin C.[5]

Visualization of Isolation Logic
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Caption: Step-by-step isolation workflow for Kigamicin C from fermentation broth, utilizing
solvent partitioning and chromatographic refinement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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